Cas no 827309-94-4 (Isoquinoline, 2-(2,2-diphenylethyl)-1,2,3,4-tetrahydro-)

• Product Name: Isoquinoline, 2-(2,2-diphenylethyl)-1,2,3,4-tetrahydro-
• CAS No: 827309-94-4
• MF: C₂₃H₂₃N
• MW: 313.43542599678
• CID: 685190
• PubChem ID: 69446833
• Update Time: 2025-04-19

Isoquinoline, 2-(2,2-diphenylethyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 2-(2,2-diphenylethyl)-1,2,3,4-tetrahydro-
• 2-(2,2-diphenylethyl)-3,4-dihydro-1H-isoquinoline
• 2-(2,2-Diphenylethyl)-1,2,3,4-tetrahydroisoquinoline
• SCHEMBL5451149
• DTXSID50740545
• 827309-94-4

• Inchi： 1S/C23H23N/c1-3-10-20(11-4-1)23(21-12-5-2-6-13-21)18-24-16-15-19-9-7-8-14-22(19)17-24/h1-14,23H,15-18H2
• InChI Key： SVKMMCTYOLVJEH-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2CC1)CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 313.183049738g/mol
• Monoisotopic Mass: 313.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 3.2Ų